2,3-Dimethyl-5-(alpha-hydroxybenzyl)thiophene

• Molecular Formula: C13H14OS
• Molecular Weight: 218.32 g/mol
• IUPAC Name: (4,5-dimethylthiophen-2-yl)-phenylmethanol
• InChI: InChI=1S/C13H14OS/c1-9-8-12(15-10(9)2)13(14)11-6-4-3-5-7-11/h3-8,13-14H,1-2H3
• InChI Key: ULLLXDOAOQBNST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(C2=CC=CC=C2)O)C

Description

2,3-Dimethyl-5-(alpha-hydroxybenzyl)thiophene is a useful research compound. Its molecular formula is C13H14OS and its molecular weight is 218.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyl lithium (19.6 ml, 49.1 mmol, 2.5 N in hexanes) was added dropwise to a stirred solution of 2,3-dimethyl-thiophene (5.0 g, 44.6 mmol) in THF (100 mL) at −78° C. under a dry nitrogen atmosphere. The solution was warmed to 0° C. for 30 min and recooled to −78° C. whereupon benzaldehyde (5.0 mL, 49.1 mmol ) was added. After an additional 45 minutes, sat. aq. ammonium chloride was added and the reaction mixture was partitioned between water and ether. The ether phase was washed with brine and concentrated. The resultant oil was triturated with pet. ether to provide the title compound as a white solid (7.77 g, 80%): mp 80-81° C.: NMR (CDCl3); δ7.45 (ddd, J=8, 1, 1 Hz, 2H), 7.37 (ddd, J=8, 8, 1 Hz, 2H), 7.3 (m, 1H), 6.57 (s, 1H), 6.93 (s, 1H, OH), 2.29 (s, 3H), 2.05 (s, 3H); MS (EI) (M+) 218 (45%, MI): Anal. Calc. for C13H14OS: C, 71.52; H, 6.46; N, 0.00. Found: C, 71.41; H, 6.42; N, 0.09.